Oral Hematopoietic Mobilization vs. Plerixafor
EMU-116, dosed orally at 30 mg/kg, produced robust and sustained increases in white blood cells (WBCs), neutrophils, T‑cells, and LSK+ hematopoietic stem/progenitor cells that were superior in magnitude and duration to those achieved by subcutaneously administered Plerixafor at 5 mg/kg in DBA mice. Plerixafor-induced mobilization peaked at approximately 2 hours post-dose and declined thereafter, whereas EMU-116 responses peaked at approximately 6 hours, matching the compound's peak plasma levels observed in mouse pharmacokinetic studies [1]. In a cyclophosphamide-induced neutropenia model in Swiss mice, EMU-116 (30 mg/kg p.o., q.d.) accelerated recovery of WBCs, neutrophils, lymphocytes, and monocytes by 3 days relative to vehicle controls, with 5‑ to 20‑fold increases above baseline that were sustained over a 3‑day period [1].
| Evidence Dimension | Kinetics and magnitude of hematopoietic stem and immune cell mobilization |
|---|---|
| Target Compound Data | EMU-116 30 mg/kg p.o.: peak mobilization at ~6 h; pan-mobilization with 2‑fold (eosinophils) to 40‑fold (pDCs) increases from baseline; sustained over several hours |
| Comparator Or Baseline | Plerixafor 5 mg/kg s.c.: peak mobilization at ~2 h; less robust magnitude; transient duration |
| Quantified Difference | Peak response shifted from ~2 h (Plerixafor) to ~6 h (EMU-116); superior fold-change magnitude across multiple cell lineages; oral vs. injectable route advantage |
| Conditions | DBA mice, single-dose comparison; CBC and FACS analysis over 8‑hour period |
Why This Matters
The oral route, extended duration of action, and superior mobilization magnitude make EMU-116 the preferred candidate for chronic or repeated-dosing mobilization protocols where injectable Plerixafor is logistically impractical.
- [1] EMU-116: An oral CXCR4 antagonist as mobilizer of stem and immune cells in normal, neutropenic and sickle cell mice. Blood. 2025;146(Supplement 1):4323. View Source
